4,6-Dichloropyridazin-3(2H)-one

Specification

• CAS No.: 17285-37-9
• Molecular Formula: C4H2Cl2N2O
• Molecular Weight: 164.973
• IUPAC Name: 3,5-dichloro-1H-pyridazin-6-one
• Standard InChI: InChI=1S/C4H2Cl2N2O/c5-2-1-3(6)7-8-4(2)9/h1H,(H,8,9)
• Standard InChI Key: WUEIRRXSGRRWKG-UHFFFAOYSA-N
• SMILES: C1=C(C(=O)NN=C1Cl)Cl

Introduction

Chemical Identity and Structure

4,6-Dichloropyridazin-3(2H)-one is a heterocyclic compound belonging to the pyridazinone class. Its structure consists of a six-membered pyridazine ring containing two adjacent nitrogen atoms, with chlorine substituents at positions 4 and 6, and a ketone functional group at position 3.

Property	Information
CAS Number	17285-37-9
IUPAC Name	3,5-dichloro-1H-pyridazin-6-one
Common Name	4,6-Dichloropyridazin-3(2H)-one
Molecular Formula	C4H2Cl2N2O
Molecular Weight	164.97 g/mol
SMILES Notation	C1=C(C(=O)NN=C1Cl)Cl
InChI	InChI=1S/C4H2Cl2N2O/c5-2-1-3(6)7-8-4(2)9/h1H,(H,8,9)
InChI Key	WUEIRRXSGRRWKG-UHFFFAOYSA-N

The compound's structure is characterized by a planar heterocyclic system with the two chlorine atoms providing sites for potential nucleophilic substitution reactions, making it valuable in synthetic chemistry applications.

Physical and Chemical Properties

Understanding the physical and chemical properties of 4,6-Dichloropyridazin-3(2H)-one is essential for researchers working with this compound in laboratory settings and industrial applications.

Property	Value
Physical State	Solid
LogP	1.48900
Purity (Commercial)	≥95%
Color and Shape	Solid (specific color not specified in sources)

The LogP value of 1.48900 indicates moderate lipophilicity, suggesting the compound has a reasonable balance between hydrophilic and lipophilic properties. This characteristic is significant when considering its potential applications in medicinal chemistry, as it influences membrane permeability and bioavailability of potential drug candidates derived from this scaffold.

Related Compounds and Structural Analogues

Several structural analogues of 4,6-Dichloropyridazin-3(2H)-one exist, with variations in substitution patterns and functional groups. These related compounds form a family of pyridazine derivatives with potential applications in various research fields.

Related Compound	CAS Number	Relationship to 4,6-Dichloropyridazin-3(2H)-one
3,6-dichloropyridazin-4-ol	2779-81-9	Positional isomer with hydroxyl group instead of ketone
4,5-Dichloro-2-(4-methylphenyl)-2,3-dihydropyridazin-3-one	Not specified in search results	Substituted analogue with additional phenyl group
3-Chloro-6-(trifluoromethyl)pyridazine	Not specified in search results	Related pyridazine with different substitution pattern

These structural variations provide researchers with a broader palette of building blocks for creating diverse chemical libraries, potentially leading to compounds with novel properties and applications.